Cas no 826990-46-9 ((2-Chloro-4-fluorophenoxy)acetyl Chloride)

(2-Chloro-4-fluorophenoxy)acetyl Chloride structure
826990-46-9 structure
Product Name:(2-Chloro-4-fluorophenoxy)acetyl Chloride
CAS No:826990-46-9
MF:C8H5Cl2FO2
MW:223.028504133224
CID:687197
PubChem ID:46779562
Update Time:2025-04-19

(2-Chloro-4-fluorophenoxy)acetyl Chloride Chemical and Physical Properties

Names and Identifiers

    • Acetyl chloride, (2-chloro-4-fluorophenoxy)-
    • (2-CHLORO-4-FLUOROPHENOXY)ACETYL CHLORIDE
    • DTXSID90675488
    • VS-04663
    • AKOS005173171
    • 2-(2-chloro-4-fluorophenoxy)acetyl chloride
    • 826990-46-9
    • 2-(2-chloro-4-fluorophenoxy)acetylchloride
    • FT-0683331
    • MFCD12197812
    • STL197279
    • BBL014870
    • ALBB-011216
    • (2-Chloro-4-fluorophenoxy)acetyl Chloride
    • MDL: MFCD12197812
    • Inchi: 1S/C8H5Cl2FO2/c9-6-3-5(11)1-2-7(6)13-4-8(10)12/h1-3H,4H2
    • InChI Key: JZWFGGORSXJUQG-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1OCC(=O)Cl)F

Computed Properties

  • Exact Mass: 221.9650629g/mol
  • Monoisotopic Mass: 221.9650629g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 26.3Ų

(2-Chloro-4-fluorophenoxy)acetyl Chloride Security Information

  • HazardClass:IRRITANT

(2-Chloro-4-fluorophenoxy)acetyl Chloride Pricemore >>

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